Cas no 881415-28-7 (BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-)

• Product Name: BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-
• CAS No: 881415-28-7
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• CID: 3391804
• PubChem ID: 59191672
• Update Time: 2025-09-25

BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-
• 2-bromo-3-fluoro-5-nitrobenzoic acid
• CS-0135476
• 881415-28-7
• DTXSID801290577
• F17901
• AKOS020096712
• SCHEMBL1448259

• Inchi： 1S/C7H3BrFNO4/c8-6-4(7(11)12)1-3(10(13)14)2-5(6)9/h1-2H,(H,11,12)
• InChI Key： XGJPTVHVNJGCLJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC(F)=C1Br

Computed Properties

• Exact Mass: 262.92295Da
• Monoisotopic Mass: 262.92295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų